Cas no 16904-30-6 ((2-phenylethyl)hydrazine dihydrochloride)

• Product Name: (2-phenylethyl)hydrazine dihydrochloride
• CAS No: 16904-30-6
• MF: C₈H₁₄Cl₂N₂
• MW: 209.116159915924
• MDL: MFCD01722349
• CID: 163481
• PubChem ID: 28134
• Update Time: 2025-11-01

(2-phenylethyl)hydrazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Hydrazine,(2-phenylethyl)-, hydrochloride (1:2)
• Hydrazine, (2-phenylethyl)-, dihydrochloride (9CI)
• 2-phenylethylhydrazine,dihydrochloride
• USAF LA-10
• 2-phenylethylhydrazine;dihydrochloride
• (2-phenylethyl)hydrazine dihydrochloride
• Z927192062
• Phelasin
• SY048081
• EN300-41855
• BS-52201
• phenethylhydrazinedihydrochloride
• phenethylhydrazine dihydrochloride
• AKOS030627361
• MFCD01722349
• DTXSID70168641
• 2-Phenyl-ethyl hydrazine dihydrochloride
• HYDRAZINE, PHENETHYL-, DIHYDROCHLORIDE
• Phelazine
• 16904-30-6
• SCHEMBL2786042
• Hydrazine, (2-phenylethyl)-, dihydrochloride
• 1-(2-phenylethyl)hydrazine dihydrochloride
• Phenelzine dihydrochloride
• AC4670

• MDL： MFCD01722349
• Inchi： 1S/C8H12N2.2ClH/c9-10-7-6-8-4-2-1-3-5-8;;/h1-5,10H,6-7,9H2;2*1H
• InChI Key： QSHKVNHUVGFHAA-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(CCC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 208.05362
• Monoisotopic Mass: 208.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 77.3
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (2-phenylethyl)hydrazine dihydrochloride

Introduction to (2-phenylethyl)hydrazine dihydrochloride and its Applications in Modern Research

(2-phenylethyl)hydrazine dihydrochloride, with the CAS number 16904-30-6, is a compound of significant interest in the field of pharmaceutical and biochemical research. This compound, characterized by its distinctive structural features, has garnered attention for its potential applications in various scientific domains. The molecular structure of (2-phenylethyl)hydrazine dihydrochloride consists of a phenyl group attached to an ethyl chain, which is further connected to a hydrazine moiety. The presence of the hydrazine group introduces unique reactivity, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in drug development.

The dihydrochloride salt form of this compound enhances its solubility in aqueous solutions, facilitating its use in biological assays and pharmaceutical formulations. This property is particularly advantageous for researchers who require compounds that can be easily dissolved and manipulated in vitro. The solubility profile of (2-phenylethyl)hydrazine dihydrochloride allows for its integration into a wide range of experimental protocols, including high-throughput screening and mechanistic studies.

In recent years, there has been growing interest in the exploration of hydrazine derivatives as potential therapeutic agents. The hydrazine group is known for its ability to participate in various chemical reactions, including condensation reactions with carbonyl compounds to form hydrazones. These hydrazones have been investigated for their biological activity, particularly in the context of antitumor and anti-inflammatory properties. (2-phenylethyl)hydrazine dihydrochloride, with its phenylethyl side chain, offers a unique scaffold that may confer distinct biological activities compared to other hydrazine derivatives.

Recent studies have begun to uncover the potential of (2-phenylethyl)hydrazine dihydrochloride in the context of enzyme inhibition. The phenyl group provides a surface for interaction with target enzymes, while the hydrazine moiety can engage in covalent or non-covalent binding interactions. Such interactions are crucial for the development of enzyme inhibitors, which are widely used in the treatment of various diseases. For instance, researchers have explored the use of hydrazine derivatives as inhibitors of monoamine oxidase (MAO), an enzyme involved in the metabolism of neurotransmitters.

The structural motif of (2-phenylethyl)hydrazine dihydrochloride also makes it a promising candidate for studying molecular recognition processes. The phenyl ring can engage in π-stacking interactions with other aromatic compounds, while the hydrazine group can form hydrogen bonds with suitable partners. These interactions are fundamental to understanding how molecules recognize and bind to each other, which is essential for drug design and development.

In addition to its potential as an enzyme inhibitor, (2-phenylethyl)hydrazine dihydrochloride has been investigated for its role in synthetic organic chemistry. The compound serves as a versatile building block for constructing more complex molecules. Its reactivity allows for the introduction of various functional groups, making it a valuable intermediate in multi-step syntheses. Researchers have utilized (2-phenylethyl)hydrazine dihydrochloride to prepare derivatives with enhanced biological activity or improved pharmacokinetic properties.

The synthesis of (2-phenylethyl)hydrazine dihydrochloride involves several key steps that highlight its synthetic utility. Typically, the phenylacetaldehyde is reacted with hydrazine hydrate to form 2-(p-tolyl)hydrazone, which is then converted into the corresponding hydrazine derivative through hydrolysis and subsequent salt formation. This synthetic route underscores the compound's accessibility and adaptability for further chemical manipulation.

The applications of (2-phenylethyl)hydrazine dihydrochloride extend beyond pharmaceutical research. In materials science, for instance, hydrazine derivatives have been explored as precursors for synthesizing coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties that make them suitable for applications such as gas storage and catalysis. The structural diversity offered by compounds like (2-phenylethyl)hydrazine dihydrochloride contributes to the rich landscape of materials chemistry.

In conclusion, ((2-phenylethyl)hydrazine dihydrochloride) represents a compound with multifaceted applications across various scientific disciplines. Its unique structural features and reactivity make it a valuable tool for researchers exploring new therapeutic agents, understanding enzyme mechanisms, and developing advanced materials. As our understanding of molecular interactions continues to evolve, compounds like ((2-phenylethyl)hydrazine dihydrochloride) will undoubtedly play a crucial role in driving innovation and discovery.